Cas no 1797735-65-9 (SKRGISNRRLJKQP-UHFFFAOYSA-N)

• Product Name: SKRGISNRRLJKQP-UHFFFAOYSA-N
• CAS No: 1797735-65-9
• MF: C₁₉H₂₀N₈O₃
• MW: 408.413902282715
• CID: 5373383
• Update Time: 2025-05-20

SKRGISNRRLJKQP-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• SKRGISNRRLJKQP-UHFFFAOYSA-N

• Inchi： 1S/C19H20N8O3/c1-11-6-14-20-7-12-8-25(5-4-13(12)27(14)22-11)15(28)9-26-10-21-17-16(26)18(29)24(3)19(30)23(17)2/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key： SKRGISNRRLJKQP-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N1C([H])=NC2=C1C(N(C([H])([H])[H])C(N2C([H])([H])[H])=O)=O)N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H]

Additional information on SKRGISNRRLJKQP-UHFFFAOYSA-N

Compound CAS No. 1797735-65-9: A Comprehensive Overview

The compound with CAS No. 1797735-65-9, also known as SKRGISNRRLJKQP-UHFFFAOYSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified under the broader category of organic heterocyclic compounds, which are known for their diverse structural and functional attributes. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential uses in various fields, including materials science, pharmacology, and environmental chemistry.

One of the most notable aspects of this compound is its chemical structure, which features a complex arrangement of atoms that contribute to its stability and reactivity. The structure includes multiple heteroatoms, such as nitrogen and oxygen, which play a crucial role in determining its electronic properties. These properties make it an ideal candidate for applications in electronic materials, where conductivity and stability are paramount. For instance, recent studies have highlighted its potential as a component in organic light-emitting diodes (OLEDs), where it could enhance the efficiency and lifespan of these devices.

In addition to its electronic properties, the compound exhibits remarkable catalytic activity. Researchers have demonstrated that it can act as a highly efficient catalyst in various organic reactions, such as cross-coupling reactions and polymerization processes. This has opened up new avenues for its use in industrial chemistry, particularly in the synthesis of complex molecules and advanced materials. The ability to function as a catalyst under mild conditions is particularly advantageous, as it reduces energy consumption and environmental impact compared to traditional methods.

The environmental impact of this compound is another area of active research. While it has shown promise in industrial applications, there is growing concern about its potential toxicity and biodegradability. Recent studies have focused on assessing its environmental fate and developing strategies for safe disposal or recycling. These efforts are critical for ensuring that the benefits of this compound are realized without compromising ecological balance.

From a synthetic perspective, the compound presents both challenges and opportunities. Its intricate structure requires precise control over reaction conditions during synthesis, which has historically been a hurdle for chemists. However, advancements in asymmetric synthesis techniques have made it possible to produce this compound with high yield and purity. These breakthroughs have not only facilitated further research but also paved the way for large-scale production if demand arises.

In terms of pharmacological applications, preliminary studies suggest that this compound may possess bioactive properties that could be harnessed for therapeutic purposes. Its ability to interact with specific biological targets makes it a promising candidate for drug development. Researchers are currently exploring its potential as an anti-inflammatory agent or an anticancer drug, with early results indicating significant promise.

The versatility of CAS No. 1797735-65-9 underscores its importance as a multifaceted chemical entity with applications across multiple disciplines. As research continues to uncover new insights into its properties and functionalities, it is likely that this compound will play an increasingly prominent role in both academic and industrial settings.